1H-Isoindole-1,3(2H)-dione, 2-(4-methyl-1-piperazinyl)-

• IUPAC Name: 2-(4-methylpiperazin-1-yl)isoindole-1,3-dione
• InChI: InChI=1S/C13H15N3O2/c1-14-6-8-15(9-7-14)16-12(17)10-4-2-3-5-11(10)13(16)18/h2-5H,6-9H2,1H3
• InChI Key: NUSVBOSPXORUNE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)N2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C13H15N3O2
• DSSTOX Substance ID: DTXSID20757584
• Molecular Weight: 245.28 g/mol
• CAS RN: 91959-45-4

Description

1H-Isoindole-1,3(2H)-dione, 2-(4-methyl-1-piperazinyl)- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1H-Isoindole-1,3(2H)-dione, 2-(4-methyl-1-piperazinyl)- is not fully understood. However, it has been suggested that this compound acts as an inhibitor of certain enzymes and receptors, which play a crucial role in the development and progression of various diseases.
Biochemical and Physiological Effects:
1H-Isoindole-1,3(2H)-dione, 2-(4-methyl-1-piperazinyl)- has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that this compound can improve cognitive function and reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1H-Isoindole-1,3(2H)-dione, 2-(4-methyl-1-piperazinyl)- in lab experiments include its easy synthesis, low toxicity, and potential applications in various fields. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential interaction with other compounds.

Future Directions

There are several future directions for research on 1H-Isoindole-1,3(2H)-dione, 2-(4-methyl-1-piperazinyl)-. These include:
1. Further studies to understand the mechanism of action of this compound.
2. Development of new drugs based on this compound for the treatment of various diseases.
3. Synthesis of new materials using this compound for various applications.
4. Studies to optimize the synthesis method of this compound for improved yields and purity.
5. Investigation of the potential interactions of this compound with other compounds in lab experiments.
Conclusion:
1H-Isoindole-1,3(2H)-dione, 2-(4-methyl-1-piperazinyl)- is a chemical compound that has shown promising results in various scientific research applications. This compound can be synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further research is needed to fully understand the potential applications of this compound in various fields.

Scientific Research Applications

1H-Isoindole-1,3(2H)-dione, 2-(4-methyl-1-piperazinyl)- has been studied for its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and material science. In medicinal chemistry, this compound has shown promising results in treating various diseases, including cancer, inflammation, and neurological disorders. In pharmaceuticals, this compound has been used as a building block for the synthesis of various drugs. In material science, this compound has been used to develop new materials with unique properties.